molecular formula C8H5NO4 B8536589 6-Hydroxybenzo[d]oxazole-2-carboxylic acid

6-Hydroxybenzo[d]oxazole-2-carboxylic acid

Cat. No.: B8536589
M. Wt: 179.13 g/mol
InChI Key: CAKCANGPALWUTB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Hydroxybenzo[d]oxazole-2-carboxylic acid is a useful research compound. Its molecular formula is C8H5NO4 and its molecular weight is 179.13 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H5NO4

Molecular Weight

179.13 g/mol

IUPAC Name

6-hydroxy-1,3-benzoxazole-2-carboxylic acid

InChI

InChI=1S/C8H5NO4/c10-4-1-2-5-6(3-4)13-7(9-5)8(11)12/h1-3,10H,(H,11,12)

InChI Key

CAKCANGPALWUTB-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1O)OC(=N2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of methyl 6-hydroxybenzo[d]oxazole-2-carboxylate (0.19 g, 1 mmol) and 1N aqueous sodium hydroxide (2 mL) was stirred at room temperature overnight. The reaction mixture was then acidified with concentrated hydrochloric acid. The precipitate was filtered, washed with water, and dried under reduced pressure to afford 6-hydroxybenzo[d]oxazole-2-carboxylic acid as a white solid (0.16 g, 88%). 1H-NMR (DMSO-d6, 300 MHz): δ 10.17 (s, 1H), 7.66 (m, 1H), 7.08 (m, 1H), 6.92 (m, 1H) ppm; MS (ESI): 180.1 (M+1).
Quantity
0.19 g
Type
reactant
Reaction Step One
Quantity
2 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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